HYDROTRIS(3-ANISYLPYRAZOL-1-YL)BORATE POTASSIUM SALT
Description
HYDROTRIS(3-ANISYLPYRAZOL-1-YL)BORATE POTASSIUM SALT is a chemical compound with the CAS number 143307-49-7 . It does not have any known synonyms . The appearance of this compound is not available .
Synthesis Analysis
Poly(pyrazolyl)borate ligands, which include HYDROTRIS(3-ANISYLPYRAZOL-1-YL)BORATE POTASSIUM SALT, can be obtained through the reaction of highly reactive haloboranes with in situ formed pyrazolides under very mild conditions . This versatile synthetic method allows the selective synthesis of bis-, tris-, or tetrakis(pyrazolyl)borates .Physical And Chemical Properties Analysis
HYDROTRIS(3-ANISYLPYRAZOL-1-YL)BORATE POTASSIUM SALT is a white to almost white crystalline powder . Its melting point is 191-194 °C . Other physical and chemical properties like density, boiling point, etc., are not available from the search results.Safety And Hazards
This compound may cause eye and skin irritation, as well as respiratory and digestive tract irritation . In case of contact with eyes or skin, it’s recommended to flush with plenty of water and get medical aid . If ingested or inhaled, it’s advised to get medical aid immediately . During a fire, irritating and highly toxic gases may be generated by thermal decomposition or combustion .
properties
InChI |
InChI=1S/C30H27BN6O3.K/c1-38-25-10-4-7-22(19-25)28-13-16-35(32-28)31(36-17-14-29(33-36)23-8-5-11-26(20-23)39-2)37-18-15-30(34-37)24-9-6-12-27(21-24)40-3;/h4-21H,1-3H3;/q-1;+1 |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VQIBRIZTOXTFIY-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[B-](N1C=CC(=N1)C2=CC(=CC=C2)OC)(N3C=CC(=N3)C4=CC(=CC=C4)OC)N5C=CC(=N5)C6=CC(=CC=C6)OC.[K+] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C30H27BKN6O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
569.5 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Hydrotris(3-anisylpyrazol-1-yl)borate potassium salt | |
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